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Get Quote

Chemical Identifiers and Properties

The table below summarizes the basic information available for 3,5-dimethoxybenzaldehyde and a related

compound, syringaldehyde (3,5-dimethoxy-4-hydroxybenzaldehyde) [1] [2].

3,5-Dimethoxybenzaldehyde

Syringaldehyde (3,5-Dimethoxy-4-

Property
[2] hydroxybenzaldehyde) [1]
CAS Number 7311-34-4 134-96-3
Molecular C9H1003 C9H1004
Formula
Molecular 166.18 g/mol 182.18 g/mol
Weight

Physical Form

Melting Point

Boiling Point

White to Beige Crystalline
Solid

44°C to 48°C

151°C (16.0 mmHg)

Crystalline Powder (Brown to Green-Yellow)

Information Missing

192.0°C to 193.0°C (14.0 mmHg)
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Handling and Stability Data is Limited

The search results do not contain specific experimental data or protocols for preventing the degradation of

3,5-dimethoxybenzaldehyde. The main available information relates to basic safety handling [2]:

e Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory irritation [2].
e Precautions: Wear protective gloves, protective clothing, and eye protection. Avoid breathing dust or
vapors [2].

Experimental Workflow for Stability Assessment

Based on standard laboratory practice for chemical stability, here is a general workflow you could adapt and

explore experimentally. The diagram below outlines the key decision points.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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